Cas no 1131588-03-8 (3-Iodo-4-propylbenzoic acid)

• Product Name: 3-Iodo-4-propylbenzoic acid
• CAS No: 1131588-03-8
• MF: C₁₀H₁₁IO₂
• MW: 290.097615480423
• MDL: MFCD11110762
• CID: 1011072
• PubChem ID: 44828829
• Update Time: 2025-05-19

3-Iodo-4-propylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-4-propylbenzoic acid
• 3-iodanyl-4-propyl-benzoic acid
• AK130393
• CTK8E2070
• FT-0652005
• KB-145135
• SBB067861
• SureCN566208
• DB-060332
• SCHEMBL566208
• DTXSID70660918
• A802814
• 1131588-03-8
• WFRTYBSOECZTOG-UHFFFAOYSA-N
• 3-iodo-4-propylbenzoicacid
• EN300-8167153
• AKOS015843311

• MDL： MFCD11110762
• Inchi： 1S/C10H11IO2/c1-2-3-7-4-5-8(10(12)13)6-9(7)11/h4-6H,2-3H2,1H3,(H,12,13)
• InChI Key： WFRTYBSOECZTOG-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)O)C=CC=1CCC

Computed Properties

• Exact Mass: 289.98038g/mol
• Monoisotopic Mass: 289.98038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-Iodo-4-propylbenzoic acid

Introduction to 3-Iodo-4-propylbenzoic acid (CAS No. 1131588-03-8)

3-Iodo-4-propylbenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1131588-03-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of benzoic acid derivatives, characterized by the presence of an iodine substituent at the third position and a propyl group at the fourth position on the benzene ring. The unique structural features of 3-Iodo-4-propylbenzoic acid make it a valuable intermediate in synthetic chemistry, particularly in the development of novel therapeutic agents.

The benzoic acid moiety is a well-documented pharmacophore in medicinal chemistry, known for its ability to modulate various biological pathways. The introduction of an iodine atom at the 3-position enhances the electrophilicity of the aromatic ring, making it a versatile precursor for further functionalization. This property is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are widely employed in constructing complex molecular architectures. The presence of a propyl group at the 4-position introduces steric and electronic influences that can fine-tune the reactivity and binding affinity of the compound.

In recent years, 3-Iodo-4-propylbenzoic acid has been explored in the context of drug discovery and development. Its structural motif is reminiscent of several bioactive molecules that have demonstrated efficacy in preclinical studies. For instance, benzoic acid derivatives have been implicated in the inhibition of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory pathways. The iodine substituent further extends its potential by enabling modifications that can enhance binding interactions with target proteins.

One of the most compelling applications of 3-Iodo-4-propylbenzoic acid is in the synthesis of small-molecule inhibitors targeting cancer-related pathways. Emerging research indicates that benzoic acid derivatives can interfere with critical signaling cascades involved in tumor growth and progression. The iodine atom serves as a handle for palladium-catalyzed coupling reactions, allowing for the rapid assembly of complex inhibitors. Additionally, the propyl group can be engineered to optimize solubility and bioavailability, which are crucial factors in drug design.

The pharmaceutical industry has also shown interest in 3-Iodo-4-propylbenzoic acid for its potential use in developing antimicrobial agents. Antibiotic resistance remains a formidable global health challenge, necessitating the discovery of novel compounds with distinct mechanisms of action. Benzoic acid derivatives have demonstrated activity against Gram-positive and Gram-negative bacteria, as well as fungi. The structural versatility of 3-Iodo-4-propylbenzoic acid allows medicinal chemists to modify its core scaffold to improve efficacy against resistant strains.

Another area where 3-Iodo-4-propylbenzoic acid has found utility is in neuropharmacology. Researchers are investigating benzoic acid derivatives for their potential as scaffolds for drugs targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability to introduce various functional groups into the benzoic acid core enables the tuning of pharmacokinetic properties, including blood-brain barrier penetration and metabolic stability.

The synthesis of 3-Iodo-4-propylbenzoic acid typically involves multi-step organic transformations starting from commercially available precursors such as propylbenzene or 4-propylsalicylic acid. Key steps include halogenation to introduce the iodine atom at the 3-position, followed by purification to ensure high chemical purity. Advanced synthetic techniques, such as transition-metal catalysis and flow chemistry, have been employed to enhance yield and scalability.

In conclusion, 3-Iodo-4-propylbenzoic acid (CAS No. 1131588-03-8) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer opportunities for designing novel therapeutic agents with applications ranging from oncology to antimicrobial therapy and neuropharmacology. As synthetic methodologies continue to evolve, compounds like 3-Iodo-4-propylbenzoic acid will remain indispensable tools for medicinal chemists striving to develop next-generation drugs.